Hydroxy-Bifenthrin
Hydroxy-Bifenthrin
Brand Name:
Vulcanchem
CAS No.:
146726-17-2
VCID:
VC0032531
InChI:
InChI=1S/C23H22ClF3O3/c1-14-16(9-6-10-17(14)15-7-4-3-5-8-15)12-30-21(29)20-18(22(20,2)13-28)11-19(24)23(25,26)27/h3-11,18,20,28H,12-13H2,1-2H3/b19-11-/t18-,20-,22+/m0/s1
SMILES:
CC1=C(C=CC=C1C2=CC=CC=C2)COC(=O)C3C(C3(C)CO)C=C(C(F)(F)F)Cl
Molecular Formula:
C₂₃H₂₂ClF₃O₃
Molecular Weight:
438.87
Hydroxy-Bifenthrin
CAS No.: 146726-17-2
Reference Standards
VCID: VC0032531
Molecular Formula: C₂₃H₂₂ClF₃O₃
Molecular Weight: 438.87
| CAS No. | 146726-17-2 |
|---|---|
| Product Name | Hydroxy-Bifenthrin |
| Molecular Formula | C₂₃H₂₂ClF₃O₃ |
| Molecular Weight | 438.87 |
| IUPAC Name | (2-methyl-3-phenylphenyl)methyl (1R,2R,3R)-3-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]-2-(hydroxymethyl)-2-methylcyclopropane-1-carboxylate |
| Standard InChI | InChI=1S/C23H22ClF3O3/c1-14-16(9-6-10-17(14)15-7-4-3-5-8-15)12-30-21(29)20-18(22(20,2)13-28)11-19(24)23(25,26)27/h3-11,18,20,28H,12-13H2,1-2H3/b19-11-/t18-,20-,22+/m0/s1 |
| SMILES | CC1=C(C=CC=C1C2=CC=CC=C2)COC(=O)C3C(C3(C)CO)C=C(C(F)(F)F)Cl |
| Synonyms | (1R,2R,3R)-rel-3-[(1Z)-2-Chloro-3,3,3-trifluoro-1-propen-1-yl]-2-(hydroxymethyl)-2-methyl-Cyclopropanecarboxylic Acid (2-Methyl[1,1’-biphenyl]-3-yl)methyl Ester; [1α,2β,3α(Z)]-3-(2-Chloro-3,3,3-trifluoro-1-propenyl)-2-(hydroxymethyl)-2-methyl-cyclopr |
| PubChem Compound | 125282899 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume